Cas no 2137784-04-2 (tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride
• CAS No: 2137784-04-2
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• MDL: MFCD06659043
• CID: 5242046
• Update Time: 2025-10-23

tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester, hydrochloride (1:1) (ACI)
• tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride

• MDL： MFCD06659043
• Inchi： 1S/C10H19NO3.ClH/c1-10(2,3)14-9(13)11-6-4-5-8(12)7-11;/h8,12H,4-7H2,1-3H3;1H
• InChI Key： LVJYLPYCXYODIL-UHFFFAOYSA-N
• SMILES： Cl.O=C(N1CC(O)CCC1)OC(C)(C)C

Additional information on tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride

tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride (CAS No. 2137784-04-2) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butyl group, a bulky substituent, plays a crucial role in modulating the physical and chemical properties of the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of hydroxypiperidine derivatives in medicinal chemistry. The 3-hydroxypiperidine moiety in this compound is known for its ability to interact with various biological targets, such as enzymes and receptors, which is critical for drug design. The hydrochloride salt form of this compound further enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in asymmetric catalysis have enabled the selective formation of the hydroxypiperidine ring, ensuring high enantiomeric excess, which is essential for pharmacological studies.

In terms of pharmacological activity, this compound has shown potential in several therapeutic areas. Preclinical studies suggest that it may exhibit neuroprotective effects by modulating neurotransmitter systems. Additionally, its ability to inhibit certain kinases makes it a candidate for anti-inflammatory and anti-cancer therapies. The tert-butyl group's steric hindrance is believed to contribute to its selectivity towards specific biological targets, reducing off-target effects and improving efficacy.

The structural versatility of tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride also makes it a valuable building block in medicinal chemistry. Its carboxylic acid derivative can be further functionalized to create libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with improved pharmacokinetic profiles.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound accurately. These methods provide insights into its molecular structure and confirm the presence of the hydroxypiperidine ring and the tert-butyl substituent. Such detailed characterization is essential for ensuring the quality and consistency of the compound in preclinical and clinical trials.

Looking ahead, the continued exploration of tert-butyl 3-hydroxypiperidine-1-carboxylate hydrochloride will undoubtedly contribute to the development of innovative therapeutic agents. Its unique combination of structural features and pharmacological properties positions it as a key molecule in the ongoing quest for effective treatments across various disease states.